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Compound of Interest

Compound Name: Dynasore hydrate

Cat. No.: B6590803 Get Quote

Dynasore Hydrate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and use of Dynasore hydrate in

DMSO and cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Dynasore hydrate in DMSO?

A1: Dynasore hydrate is readily soluble in DMSO. However, the maximum concentration can

vary between suppliers. It is recommended to use fresh DMSO, as moisture can reduce

solubility[1]. For optimal results, prepare stock solutions and use them promptly.

Q2: Can I dissolve Dynasore hydrate directly in cell culture media?

A2: It is not recommended to dissolve Dynasore hydrate directly in aqueous solutions like cell

culture media, as it is sparingly soluble in water[1][2][3]. The recommended method is to first

prepare a concentrated stock solution in DMSO and then dilute it to the final working

concentration in your cell culture medium immediately before use.

Q3: How should I prepare a stock solution of Dynasore hydrate in DMSO?

A3: To prepare a stock solution, dissolve the Dynasore hydrate powder in fresh, anhydrous

DMSO. For example, to create a 15 mM stock solution, you can reconstitute 5 mg of the

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b6590803?utm_src=pdf-interest
https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://www.selleckchem.com/products/dynasore.html
https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://www.selleckchem.com/products/dynasore.html
https://lktlabs.com/product/dynasore/
https://cdn.caymanchem.com/cdn/insert/14062.pdf
https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://www.benchchem.com/product/b6590803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


powder in 1.03 mL of DMSO[4]. Always refer to the batch-specific molecular weight provided on

the product's certificate of analysis for precise calculations[5].

Q4: What is the recommended storage condition for Dynasore hydrate and its stock solution?

A4: Lyophilized Dynasore hydrate powder should be stored at -20°C and is stable for up to 24

months[4]. Once dissolved in DMSO, the stock solution should be stored at -20°C or -80°C[6]

[7]. It is advisable to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles, which can lead to degradation and loss of potency[4]. When stored at

-20°C, the solution should be used within one month[4][6]; for longer-term storage up to 6

months, -80°C is recommended[6].

Q5: Does the presence of serum in cell culture media affect the activity of Dynasore?

A5: Yes, Dynasore can bind to serum proteins, which may reduce its effective concentration

and activity[7]. For experiments sensitive to this interaction, it is recommended to use serum-

free media or a synthetic, low-protein serum alternative[7]. If serum is required, consider rinsing

the cells with serum-free medium before adding the Dynasore-containing medium[7].
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Issue Possible Cause Recommendation

Precipitation observed in the

DMSO stock solution upon

storage.

The DMSO used may have

absorbed moisture, reducing

the solubility of Dynasore

hydrate. The storage

temperature might have

fluctuated.

Use fresh, anhydrous DMSO

for preparing stock

solutions[1]. Ensure the stock

solution is stored at a stable

-20°C or -80°C and is tightly

sealed to prevent moisture

absorption.

Precipitation is seen in the cell

culture medium after adding

the Dynasore stock solution.

The final concentration of

DMSO in the medium might be

too high, or the Dynasore

concentration exceeds its

solubility limit in the aqueous

environment.

Ensure the final DMSO

concentration in your cell

culture medium is low (typically

≤0.5%) to maintain cell health

and compound solubility.

Prepare the working solution

immediately before adding it to

the cells. Gentle mixing after

dilution can also help.

Inconsistent or no inhibitory

effect on endocytosis is

observed.

The Dynasore may have

degraded due to improper

storage or multiple freeze-thaw

cycles. The effective

concentration might be too low

due to binding with serum

proteins. The cell density could

be too high.

Use a fresh aliquot of the stock

solution. Consider performing

experiments in serum-free

media or increasing the

Dynasore concentration if

serum is necessary[7]. Ensure

cell density is between 40-70%

confluency, as denser cultures

can be more resistant to

Dynasore's effects[7].

Quantitative Data Summary
The solubility of Dynasore and Dynasore hydrate in various solvents is summarized below.

Note that "Dynasore" and "Dynasore hydrate" are often used interchangeably by suppliers,

but the presence of water molecules in the hydrate form can affect the molecular weight.

Table 1: Solubility of Dynasore Hydrate
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Source(s)

DMSO 10 - [8][9]

DMSO 30 - [4]

DMSO 32.23 100 [5]

DMSO 64 198.56 [1]

DMSO ≥10 - [2]

DMSO ~12.5 - [3]

DMSO - 100 [10][11]

Dimethyl formamide

(DMF)
~25 - [3]

Ethanol 1 - [4][8][9]

Water Insoluble Insoluble [1][2]

1:1 DMF:PBS (pH 7.2) ~0.5 - [3]

Experimental Protocols
Protocol 1: Preparation of Dynasore Hydrate Stock
Solution

Determine the required volume of DMSO: Based on the desired stock concentration (e.g., 15

mM) and the mass of the Dynasore hydrate powder, calculate the required volume of

DMSO. Remember to use the batch-specific molecular weight for accuracy[5].

Reconstitution: Allow the vial of Dynasore hydrate powder to equilibrate to room

temperature before opening. Add the calculated volume of fresh, anhydrous DMSO to the

vial.

Dissolution: Vortex or gently pipette the solution up and down to ensure the powder is

completely dissolved.
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Aliquoting and Storage: Dispense the stock solution into single-use, tightly sealed tubes.

Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term storage

(up to 6 months)[4][6].

Protocol 2: Treatment of Cells with Dynasore Hydrate
Cell Seeding: Plate the cells at a density that will result in 40-70% confluency at the time of

treatment[7].

Preparation of Working Solution: Thaw a single-use aliquot of the Dynasore hydrate DMSO

stock solution at room temperature[7]. Dilute the stock solution directly into pre-warmed cell

culture medium to the desired final concentration (e.g., 80 µM) immediately before use. The

final DMSO concentration should be kept low (e.g., <0.2%)[7].

Cell Treatment:

(Optional, if serum is a concern) Wash the cells multiple times with serum-free medium[7].

Remove the existing medium from the cells and replace it with the freshly prepared

Dynasore-containing medium.

Incubation: Incubate the cells for the desired period according to your experimental design.

The inhibitory effects of Dynasore are rapid, often occurring within seconds to minutes[7][12].
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Caption: Mechanism of Dynasore action on dynamin-mediated endocytosis.
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Caption: General experimental workflow for cell treatment with Dynasore.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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